![molecular formula C20H22N2O4 B4676129 3-ethyl-6,7-dimethoxy-1-(4-methylbenzyl)-2,4(1H,3H)-quinazolinedione](/img/structure/B4676129.png)
3-ethyl-6,7-dimethoxy-1-(4-methylbenzyl)-2,4(1H,3H)-quinazolinedione
Overview
Description
3-ethyl-6,7-dimethoxy-1-(4-methylbenzyl)-2,4(1H,3H)-quinazolinedione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as EMD 57283 and has been found to exhibit a range of interesting biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of EMD 57283 is not fully understood, but it is believed to involve modulation of the NMDA receptor. EMD 57283 has been found to enhance NMDA receptor function by increasing the open probability of the receptor channel. This leads to an increase in calcium influx and activation of downstream signaling pathways that are involved in synaptic plasticity and memory consolidation.
Biochemical and Physiological Effects:
In addition to its effects on the NMDA receptor, EMD 57283 has been found to exhibit a range of other biochemical and physiological effects. These include modulation of GABAergic transmission, inhibition of voltage-gated sodium channels, and activation of TRPC channels. EMD 57283 has also been found to exhibit anticonvulsant and neuroprotective effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of EMD 57283 for lab experiments is its specificity for the NMDA receptor. This allows researchers to selectively modulate this receptor and study its effects on synaptic plasticity and memory consolidation. However, one limitation of EMD 57283 is its relatively low potency compared to other NMDA receptor modulators. This can make it difficult to achieve the desired level of receptor modulation without also affecting other receptors.
Future Directions
There are several potential future directions for research on EMD 57283. One area of interest is the development of more potent analogs that can selectively modulate the NMDA receptor with greater efficacy. Another area of interest is the study of EMD 57283 in animal models of neurological disorders such as Alzheimer's disease and epilepsy. Finally, the potential use of EMD 57283 as a cognitive enhancer in healthy individuals warrants further investigation.
Scientific Research Applications
EMD 57283 has been found to exhibit a range of interesting biological activities that make it a potential candidate for scientific research. One of the most promising applications of EMD 57283 is as a modulator of the NMDA receptor. This receptor plays a critical role in synaptic plasticity and learning and memory processes. EMD 57283 has been found to enhance NMDA receptor function and improve memory consolidation in animal models.
properties
IUPAC Name |
3-ethyl-6,7-dimethoxy-1-[(4-methylphenyl)methyl]quinazoline-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-5-21-19(23)15-10-17(25-3)18(26-4)11-16(15)22(20(21)24)12-14-8-6-13(2)7-9-14/h6-11H,5,12H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMMWFITZSAPKBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC(=C(C=C2N(C1=O)CC3=CC=C(C=C3)C)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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